1-(1-Ethylpropyl)-4-(phenylacetyl)piperazine

• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol
• IUPAC Name: 1-(4-pentan-3-ylpiperazin-1-yl)-2-phenylethanone
• InChI: InChI=1S/C17H26N2O/c1-3-16(4-2)18-10-12-19(13-11-18)17(20)14-15-8-6-5-7-9-15/h5-9,16H,3-4,10-14H2,1-2H3
• InChI Key: GMHYYYROZGPHHH-UHFFFAOYSA-N
• SMILES: CCC(CC)N1CCN(CC1)C(=O)CC2=CC=CC=C2

Description

1-(1-Ethylpropyl)-4-(phenylacetyl)piperazine, commonly known as EPPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1950s and has since been used in scientific research for its unique pharmacological properties. EPPP has been found to have potential applications in the treatment of various neurological disorders such as Parkinson's disease, depression, and anxiety.

Mechanism Of Action

EPPP acts as a dopamine reuptake inhibitor, which means that it prevents the reuptake of dopamine into presynaptic neurons. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can help alleviate the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
EPPP has been found to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which can help alleviate the symptoms of Parkinson's disease. It has also been found to have anxiolytic and antidepressant effects, which may make it useful in the treatment of anxiety and depression.

Advantages And Limitations For Lab Experiments

EPPP has a number of advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a well-understood mechanism of action. However, EPPP has some limitations as well. It is not very selective for dopamine reuptake inhibition, which means that it may have off-target effects. Additionally, EPPP is not very water-soluble, which can make it difficult to administer in certain experiments.

Future Directions

There are a number of future directions for research on EPPP. One potential area of research is in the development of more selective dopamine reuptake inhibitors that have fewer off-target effects. Another potential area of research is in the development of more water-soluble forms of EPPP that can be more easily administered in experiments. Finally, EPPP may have potential applications in the treatment of other neurological disorders, such as depression and anxiety, which could be explored in future research.

Synthesis Methods

The synthesis of EPPP involves the reaction of phenylacetyl chloride with 1-ethylpropylpiperazine in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization to obtain pure EPPP.

Scientific Research Applications

EPPP has been extensively studied for its potential use in the treatment of Parkinson's disease. Parkinson's disease is a neurodegenerative disorder characterized by the loss of dopaminergic neurons in the substantia nigra region of the brain. EPPP has been found to increase the release of dopamine in the brain, which can help alleviate the symptoms of Parkinson's disease.